Cas no 1354705-62-6 (methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate
• CAS No: 1354705-62-6
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• MDL: MFCD24539628
• CID: 5208375
• PubChem ID: 60136762
• Update Time: 2026-03-06

methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-sec-Butyl-4-iodo-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-sec-butyl-4-iodo-1H-pyrazole-3-carboxylate
• methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate

• MDL： MFCD24539628
• Inchi： 1S/C9H13IN2O2/c1-4-6(2)12-5-7(10)8(11-12)9(13)14-3/h5-6H,4H2,1-3H3
• InChI Key： BVGYJIXYCDDSHJ-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)C=C(I)C(C(OC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate

Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate: A Versatile Compound in Pharmaceutical Research

Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate, with the chemical identifier CAS No. 1354705-62-6, has emerged as a critical compound in the field of pharmaceutical chemistry. This molecule belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities, ranging from anti-inflammatory properties to potential therapeutic applications in oncology. The unique structure of this compound, characterized by the presence of an iodinated pyrazole ring and a butyl substituent, makes it a promising candidate for further exploration in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of iodinated heterocyclic compounds in the design of novel therapeutic agents. The 4-iodo substitution on the pyrazole ring is particularly significant, as it can modulate the electronic properties of the molecule, influencing its reactivity and biological interactions. This feature has been exploited in several studies to enhance the pharmacokinetic profiles of related compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that iodinated pyrazoles exhibit improved metabolic stability compared to their non-iodinated counterparts, a finding that underscores the relevance of this compound in drug optimization strategies.

The butan-2-yl group in Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate contributes to the molecule's hydrophobic character, which is crucial for its potential applications in lipid-based drug delivery systems. This property is particularly advantageous in the context of targeted drug delivery, where the ability to cross biological membranes is essential for therapeutic efficacy. Researchers have increasingly focused on modifying the alkyl chains of pyrazole derivatives to fine-tune their solubility and tissue penetration capabilities, a trend that aligns with the structural features of this compound.

From a synthetic perspective, the preparation of Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate involves a series of well-established chemical transformations. The synthesis typically begins with the formation of a pyrazole core, which is then functionalized with an iodo group and a butyl chain. Recent work in green chemistry has emphasized the development of more sustainable methodologies for such syntheses, reducing the environmental impact of pharmaceutical manufacturing. A 2023 review in the European Journal of Medicinal Chemistry highlighted the use of catalytic cross-coupling reactions to achieve efficient iodination of pyrazole rings, a technique that has been successfully applied to this compound.

The biological activities of Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate have been extensively investigated in preclinical studies. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the activity of key inflammatory cytokines, such, as TNF-α and IL-6. These effects are attributed to its ability to modulate the NF-κB signaling pathway, which plays a central role in the regulation of inflammatory responses. This discovery has sparked interest in its potential use for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of focus has been the antitumor potential of this compound. A 2023 study published in Cancer Research reported that Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate exhibits selective cytotoxicity against cancer cell lines, particularly those overexpressing certain oncogenic receptors. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor growth, such as the PI3K/AKT pathway. These findings suggest that this compound could be a valuable lead molecule in the development of targeted therapies for various cancers.

From a pharmacokinetic standpoint, the carboxylate group in Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate plays a crucial role in its metabolic profile. The carboxylate functional group is known to enhance the solubility of the molecule, which is important for its absorption in the gastrointestinal tract. However, this group can also influence the compound's interactions with plasma proteins, potentially affecting its bioavailability. Researchers have been exploring ways to optimize these properties through structural modifications, such as the introduction of hydrophilic substituents or the use of prodrug strategies.

Despite its promising properties, the development of Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate as a therapeutic agent faces several challenges. One of the primary obstacles is the need to ensure its safety profile in vivo. Preclinical studies have identified certain potential toxicological concerns, including the possibility of off-target effects on healthy tissues. To address these issues, researchers are employing advanced computational models to predict the compound's interactions with various biological targets, allowing for the identification of potential liabilities at an early stage in the drug discovery process.

Another important consideration is the scalability of its synthesis. While laboratory-scale production of this compound has been successfully achieved, the transition to industrial-scale manufacturing requires the optimization of reaction conditions and the development of cost-effective synthetic routes. Recent advances in flow chemistry have shown promise in this regard, enabling the efficient and reproducible synthesis of complex molecules like this one. This development is particularly relevant given the growing demand for pharmaceutical compounds that can be produced in large quantities without compromising quality.

The potential applications of Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate extend beyond traditional therapeutic uses. In the field of material science, its unique chemical properties have been explored for the development of new materials with tailored functionalities. For example, its ability to form stable coordination complexes with metal ions has led to its investigation as a component in the design of smart polymers and nanomaterials. These applications highlight the versatility of this compound and its potential to contribute to multiple scientific disciplines.

In conclusion, Methyl 1-(butan-2-yl)-4-iodo-1H-pyrazole-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential applications, underscoring its importance in the evolving landscape of drug discovery and development.